1-Methyl-2-[(trichloromethyl)sulfanyl]benzene

• CAS No.: 91912-07-1
• Molecular Formula: C8H7Cl3S
• Molecular Weight: 241.6 g/mol
• IUPAC Name: 1-methyl-2-(trichloromethylsulfanyl)benzene
• InChI: InChI=1S/C8H7Cl3S/c1-6-4-2-3-5-7(6)12-8(9,10)11/h2-5H,1H3
• InChI Key: OSEVDNGCJCMJEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SC(Cl)(Cl)Cl

Description

1-Methyl-2-[(trichloromethyl)sulfanyl]benzene is an organic compound with the molecular formula C8H7Cl3S It consists of a benzene ring substituted with a methyl group and a trichloromethylsulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Methyl-2-[(trichloromethyl)sulfanyl]benzene can be synthesized through electrophilic aromatic substitution reactions. One common method involves the reaction of 1-methyl-2-bromobenzene with trichloromethylsulfanyl chloride in the presence of a catalyst such as aluminum chloride. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the reactants .

Industrial Production Methods

Industrial production of this compound may involve large-scale electrophilic aromatic substitution reactions using optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-Methyl-2-[(trichloromethyl)sulfanyl]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the trichloromethyl group to a methyl group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Catalysts like aluminum chloride or iron are employed in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Methyl-substituted benzene derivatives.

Substitution: Various substituted benzene derivatives depending on the electrophile used.

Scientific Research Applications

1-Methyl-2-[(trichlor